Cas no 1225693-10-6 (7-Ethyl-2-oxoindoline-5-carboxylic acid)

• Product Name: 7-Ethyl-2-oxoindoline-5-carboxylic acid
• CAS No: 1225693-10-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5742389
• PubChem ID: 82104761
• Update Time: 2025-06-27

7-Ethyl-2-oxoindoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Ethyl-2-oxoindoline-5-carboxylic acid
• 1225693-10-6
• 7-Ethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid
• 7-Ethyl-2-oxoindoline-5-carboxylicacid
• SB65184

• Inchi： 1S/C11H11NO3/c1-2-6-3-8(11(14)15)4-7-5-9(13)12-10(6)7/h3-4H,2,5H2,1H3,(H,12,13)(H,14,15)
• InChI Key： OJFBHPGKDZMVJF-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(C(=O)O)C=C(CC)C=2N1

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 7-Ethyl-2-oxoindoline-5-carboxylic acid

Introduction to 7-Ethyl-2-oxoindoline-5-carboxylic acid (CAS No: 1225693-10-6)

7-Ethyl-2-oxoindoline-5-carboxylic acid, identified by the chemical identifier CAS No: 1225693-10-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic carboxylic acid derivative has garnered attention due to its structural features and potential applications in drug discovery and synthetic chemistry. The indoline core, a prominent motif in bioactive molecules, combined with the ethyl and oxo functionalities, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further derivatization and exploration.

The compound’s molecular structure, characterized by a five-membered indoline ring substituted with an ethyl group at the 7-position and a carbonyl group at the 2-position, along with a carboxylic acid moiety at the 5-position, endows it with distinct physicochemical properties. These include solubility characteristics, acidity, and potential interactions with biological targets. Such attributes are critical in evaluating its suitability for pharmaceutical applications, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing emphasis on the exploration of indoline derivatives due to their diverse biological activities. Indoline scaffolds are known to exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of 7-Ethyl-2-oxoindoline-5-carboxylic acid as a building block or intermediate in synthetic pathways has opened new avenues for designing molecules with enhanced efficacy and reduced toxicity.

One of the most compelling aspects of 7-Ethyl-2-oxoindoline-5-carboxylic acid is its utility in medicinal chemistry as a precursor for more complex molecules. Its structural framework allows for modifications at multiple positions, enabling chemists to fine-tune properties such as metabolic stability, bioavailability, and target specificity. This flexibility has been exploited in several research endeavors aimed at developing small-molecule drugs that can modulate specific biological pathways.

Recent studies have highlighted the potential of 7-Ethyl-2-oxoindoline-5-carboxylic acid in the synthesis of inhibitors targeting enzyme-catalyzed reactions relevant to human diseases. For instance, derivatives of this compound have been investigated for their ability to inhibit proteases involved in inflammatory processes. The carboxylic acid group at the 5-position provides a handle for further functionalization, allowing researchers to introduce additional moieties that can enhance binding affinity or selectivity against disease-causing targets.

The pharmacokinetic profile of 7-Ethyl-2-oxoindoline-5-carboxylic acid is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to shed light on these processes, providing insights into possible dosing regimens and formulation strategies that could improve its clinical utility.

In addition to its pharmaceutical applications, 7-Ethyl-2-oxoindoline-5-carboxylic acid has shown promise in materials science and industrial chemistry. Its unique structural features make it a candidate for use in polymer synthesis or as an intermediate in the production of specialty chemicals. The ability to modify its structure allows for tailored properties that could be beneficial in various industrial applications.

The synthesis of 7-Ethyl-2-oxoindoline-5-carboxylic acid itself is an area where advances in organic chemistry have played a significant role. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving accessibility for research purposes. This accessibility is crucial for facilitating further exploration of its applications across different scientific disciplines.

Looking ahead, the future prospects for 7-Ethyl-2-oxoindoline-5-carboxylic acid appear promising. Continued research into its biological activities and synthetic utility will likely uncover new opportunities for therapeutic intervention. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible benefits for patients worldwide.

In conclusion,7-Ethyl-2-oxoindoline-5-carboxylic acid (CAS No: 1225693-10-6) represents a compound of considerable scientific interest with broad potential applications. Its unique structural features and versatility make it an invaluable asset in pharmaceutical research and beyond. As our understanding of its properties grows，so too will its role in addressing some of the most pressing challenges in medicine and chemistry.